4-Bromophenyl 2-methoxybenzoate
Description
4-Bromophenyl 2-methoxybenzoate (C₁₆H₁₃BrO₄, MW 349.18 g/mol) is a brominated aromatic ester featuring a 4-bromophenyl group linked via an ester bond to a 2-methoxybenzoate moiety. Its synthesis typically involves the reaction of 2-methoxybenzoic acid with 2-bromo-1-(4-bromophenyl)ethanone in the presence of potassium carbonate in dimethylformamide (DMF), yielding needle-shaped crystals upon cooling .
The compound exhibits a near-perpendicular dihedral angle (84.07°) between its two benzene rings, as confirmed by X-ray crystallography . This structural rigidity influences its stability and reactivity, making it valuable in synthetic chemistry for applications such as photo-removable protecting groups and intermediates in heterocyclic synthesis (e.g., oxazoles, imidazoles) .
Properties
Molecular Formula |
C14H11BrO3 |
|---|---|
Molecular Weight |
307.14 g/mol |
IUPAC Name |
(4-bromophenyl) 2-methoxybenzoate |
InChI |
InChI=1S/C14H11BrO3/c1-17-13-5-3-2-4-12(13)14(16)18-11-8-6-10(15)7-9-11/h2-9H,1H3 |
InChI Key |
IATAUOUCFRRKTB-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC=C1C(=O)OC2=CC=C(C=C2)Br |
Canonical SMILES |
COC1=CC=CC=C1C(=O)OC2=CC=C(C=C2)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Crystallographic Differences
Key Compounds Compared:
2-(4-Bromophenyl)-2-oxoethyl 4-methoxybenzoate (C₁₆H₁₃BrO₅, MW 365.18 g/mol)
- Features an additional oxoethyl spacer between the bromophenyl and methoxybenzoate groups.
- Dihedral angle between aromatic rings: 84.07°, similar to 4-bromophenyl 2-methoxybenzoate, but the oxoethyl group introduces conformational flexibility .
4-Bromophenyl 4-methylbenzoate
- Replaces the methoxy group with a methyl substituent.
- Reduced electron-donating effects compared to the methoxy group, altering reactivity in electrophilic substitutions .
Predicted density: 1.561 g/cm³; higher than 4-bromophenyl 2-methoxybenzoate (1.3–1.4 g/cm³) due to halogen content .
Table 1: Structural and Physical Properties
| Compound | Molecular Formula | Molecular Weight (g/mol) | Dihedral Angle (°) | Key Functional Groups |
|---|---|---|---|---|
| 4-Bromophenyl 2-methoxybenzoate | C₁₆H₁₃BrO₄ | 349.18 | 84.07 | Methoxy, Bromophenyl |
| 2-(4-Bromophenyl)-2-oxoethyl 4-methoxybenzoate | C₁₆H₁₃BrO₅ | 365.18 | 84.07 | Oxoethyl, Methoxy |
| 2-Bromo-4-formyl-6-methoxyphenyl 2-chlorobenzoate | C₁₅H₁₀BrClO₄ | 369.59 | N/A | Formyl, Chloro, Methoxy |
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